Cas no 2090883-60-4 (5-(2-Bromophenyl)oxazole-2-carbonitrile)

• Product Name: 5-(2-Bromophenyl)oxazole-2-carbonitrile
• CAS No: 2090883-60-4
• MF: C₁₀H₅BrN₂O
• MW: 249.063501119614
• CID: 5056239
• Update Time: 2025-06-11

5-(2-Bromophenyl)oxazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromophenyl)oxazole-2-carbonitrile
• 5-(2-Bromophenyl)oxazole-2-carbonitrile

• Inchi： 1S/C10H5BrN2O/c11-8-4-2-1-3-7(8)9-6-13-10(5-12)14-9/h1-4,6H
• InChI Key： IJQMDQOBVYBMRS-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=CN=C(C#N)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8

Additional information on 5-(2-Bromophenyl)oxazole-2-carbonitrile

Introduction to 5-(2-Bromophenyl)oxazole-2-carbonitrile (CAS No. 2090883-60-4)

5-(2-Bromophenyl)oxazole-2-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2090883-60-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This heterocyclic compound features a brominated phenyl ring attached to an oxazole core, with a nitrile group at the 2-position of the oxazole ring. Its unique structural configuration makes it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The structure of 5-(2-bromophenyl)oxazole-2-carbonitrile encompasses several key functional groups that contribute to its reactivity and potential applications. The bromine atom at the para position of the phenyl ring enhances its utility as a substrate for further functionalization, while the oxazole ring provides a scaffold that is commonly found in many pharmacologically relevant compounds. The nitrile group introduces polarity and potential sites for hydrogen bonding interactions, which are critical for drug-receptor binding affinity.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in treating various diseases, including infectious disorders, inflammatory conditions, and neurological disorders. The presence of both bromine and nitrile functionalities in 5-(2-bromophenyl)oxazole-2-carbonitrile makes it an attractive building block for medicinal chemists seeking to develop new drug candidates.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of small-molecule inhibitors. For instance, researchers have utilized derivatives of this compound to develop inhibitors targeting enzymes involved in cancer metabolism. The oxazole core is particularly well-suited for modulating enzyme activity due to its ability to engage in multiple non-covalent interactions with biological targets. Furthermore, the bromine substituent allows for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery.

Recent studies have highlighted the potential of 5-(2-bromophenyl)oxazole-2-carbonitrile in the development of antimicrobial agents. The oxazole ring has been shown to exhibit activity against a range of bacterial and fungal pathogens by interfering with essential metabolic pathways. The addition of a nitrile group enhances solubility and bioavailability, making it more amenable for formulation into therapeutic agents. Additionally, the bromine atom serves as a handle for further chemical modifications aimed at improving pharmacokinetic properties.

The compound's relevance extends to neurological research, where oxazole derivatives have been investigated for their potential as antidepressants and anticonvulsants. The ability of 5-(2-bromophenyl)oxazole-2-carbonitrile to interact with neurotransmitter receptors has been explored in preclinical models, demonstrating promising effects on mood regulation and seizure control. These findings underscore the importance of this scaffold in developing next-generation neuropsychiatric medications.

From a synthetic chemistry perspective, 5-(2-bromophenyl)oxazole-2-carbonitrile serves as a versatile intermediate that can be transformed into a wide array of functionalized molecules. The nitrile group can be hydrolyzed to an amide or carboxylic acid, while the bromine atom can be displaced by nucleophiles to introduce new substituents. This flexibility allows chemists to tailor the compound's properties for specific applications, whether it be enhancing binding affinity or improving metabolic stability.

The pharmaceutical industry has taken note of these attributes, leading to increased demand for 5-(2-bromophenyl)oxazole-2-carbonitrile as a commercial chemical intermediate. Its synthesis involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to produce this compound more efficiently, reducing costs and environmental impact while maintaining high quality standards.

In conclusion, 5-(2-bromophenyl)oxazole-2-carbonitrile (CAS No. 2090883-60-4) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and biological relevance. Its role as an intermediate in drug discovery continues to expand, with ongoing research uncovering new therapeutic applications across multiple disease areas. As our understanding of molecular interactions deepens, compounds like this will remain indispensable tools for developing innovative treatments that address unmet medical needs.